Cas no 618098-59-2 (1H-Pyrazole-4-carboxaldehyde, 1,3-bis(4-fluorophenyl)-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 1,3-bis(4-fluorophenyl)-
• CAS No: 618098-59-2
• MF: C₁₆H₁₀F₂N₂O
• MW: 284.260210514069
• MDL: MFCD05150393
• CID: 390722
• PubChem ID: 3791023
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxaldehyde, 1,3-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1,3-bis(4-fluorophenyl)-
• 1,3-BIS(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
• 1,3-bis(4-fluorophenyl)pyrazole-4-carbaldehyde
• AC1MXINH
• CTK1I9506
• 618098-59-2
• DTXSID20396457
• SCHEMBL14610061
• MFCD05150393
• AKOS009306223

• MDL： MFCD05150393
• Inchi： 1S/C16H10F2N2O/c17-13-3-1-11(2-4-13)16-12(10-21)9-20(19-16)15-7-5-14(18)6-8-15/h1-10H
• InChI Key： SNXWQOYVEXRSFY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C=O)=CN(C2C=CC(=CC=2)F)N=1

Computed Properties

• Exact Mass: 284.07600
• Monoisotopic Mass: 284.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 3.63000